Cas no 2137036-94-1 ((1r,3r)-1-(4-tert-butylphenyl)-3-fluorocyclobutylmethanol)

• Product Name: (1r,3r)-1-(4-tert-butylphenyl)-3-fluorocyclobutylmethanol
• CAS No: 2137036-94-1
• MF: C₁₅H₂₁FO
• MW: 236.325048208237
• CID: 5799845
• PubChem ID: 165483646
• Update Time: 2025-05-26

(1r,3r)-1-(4-tert-butylphenyl)-3-fluorocyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-1-(4-tert-butylphenyl)-3-fluorocyclobutylmethanol
• [(1r,3r)-1-(4-tert-butylphenyl)-3-fluorocyclobutyl]methanol
• 2137036-94-1
• EN300-1129344

• Inchi： 1S/C15H21FO/c1-14(2,3)11-4-6-12(7-5-11)15(10-17)8-13(16)9-15/h4-7,13,17H,8-10H2,1-3H3
• InChI Key： UWDKKNTWUKUTEL-UHFFFAOYSA-N
• SMILES： FC1CC(CO)(C2C=CC(=CC=2)C(C)(C)C)C1

Computed Properties

• Exact Mass: 236.157643451g/mol
• Monoisotopic Mass: 236.157643451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (1r,3r)-1-(4-tert-butylphenyl)-3-fluorocyclobutylmethanol

Compound CAS No. 2137036-94-1: (1R,3R)-1-(4-tert-butylphenyl)-3-fluorocyclobutylmethanol

The compound (1R,3R)-1-(4-tert-butylphenyl)-3-fluorocyclobutylmethanol, identified by the CAS registry number 2137036-94-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. The molecule consists of a cyclobutane ring system, which is a four-membered ring with two chiral centers at positions 1 and 3. The stereochemistry of these centers is specified as (R,R), indicating a specific spatial arrangement that plays a critical role in its functional properties.

The substituents on the cyclobutane ring further enhance the compound's complexity and functionality. At position 1, there is a bulky 4-tert-butylphenyl group, which contributes to steric hindrance and potentially influences the molecule's stability and reactivity. At position 3, a fluorine atom is attached, introducing electronic effects that can modulate the molecule's interactions with other compounds. Additionally, the methanol group (-CH₂OH) at the end of the molecule adds hydrophilic properties, making it suitable for various chemical reactions and biological assays.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced organic synthesis techniques. Researchers have employed methods such as enantioselective cyclopropanation and subsequent ring-opening reactions to construct the cyclobutane core with high enantioselectivity. The use of transition metal catalysts, such as palladium or rhodium complexes, has been pivotal in achieving high yields and purity in the synthesis process. These advancements have not only improved the scalability of production but also opened new avenues for exploring its applications in drug discovery and material science.

In terms of applications, this compound has shown promise in several areas. Its unique structure makes it an ideal candidate for use as an intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry. For instance, it has been utilized as a building block for constructing bioactive compounds with potential anti-inflammatory or anticancer properties. Furthermore, its stereochemistry has been exploited in asymmetric catalysis, where it serves as a chiral ligand or catalyst for enantioselective reactions.

Recent research has also delved into the biological activity of this compound. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests that it could be a lead compound for developing treatments targeting Alzheimer's disease or other related conditions. Additionally, its fluorinated moiety has been shown to enhance its pharmacokinetic properties, including bioavailability and metabolic stability.

The environmental impact of this compound has also been a topic of interest. Studies have examined its degradation pathways under various conditions, revealing that it undergoes hydrolysis in aqueous environments to form less complex byproducts. This information is crucial for assessing its safety profile and ensuring sustainable practices during large-scale production.

In conclusion, (1R,3R)-1-(4-tert-butylphenyl)-3-fluorocyclobutylmethanol (CAS No. 2137036-94-1) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development.